Cas no 1215206-02-2 (2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid)

• Product Name: 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid
• CAS No: 1215206-02-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 856445
• Update Time: 2026-04-29

2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-3-METHYLBIPHENYL-3-CARBOXYLIC ACID
• 3-(2-fluoro-3-methylphenyl)benzoic acid
• 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid

Computed Properties

• Exact Mass: 230.07400

Experimental Properties

• PSA: 37.30000
• LogP: 3.49930

Additional information on 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid

Comprehensive Overview of 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid (CAS No. 1215206-02-2)

2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid (CAS No. 1215206-02-2) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methyl substituents, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. Researchers are increasingly exploring its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

The growing interest in 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid is reflected in its frequent appearance in patent literature and academic journals. Its CAS No. 1215206-02-2 serves as a critical identifier for regulatory and commercial purposes. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability is particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in modern drug design. As the demand for fluorinated compounds rises—driven by their enhanced metabolic stability and bioavailability—this molecule stands out as a key player in the field.

From a synthetic chemistry perspective, 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid is often synthesized via Suzuki-Miyaura coupling, a widely used method for constructing biphenyl scaffolds. The incorporation of a fluoro group at the 2'-position and a methyl group at the 3'-position introduces steric and electronic effects that influence the compound's reactivity. These features are crucial for applications in medicinal chemistry, where subtle modifications can dramatically alter biological activity. Recent studies have highlighted its role in the development of kinase inhibitors, a class of therapeutics dominating oncology research.

In addition to its pharmaceutical applications, 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid has potential uses in material science. Its aromatic core and functional groups make it a candidate for designing organic electronic materials, such as OLEDs or photovoltaic cells. This dual applicability underscores its importance in interdisciplinary research. Furthermore, the compound's lipophilicity and hydrogen-bonding capacity are frequently discussed in forums focusing on drug solubility and formulation optimization, addressing common challenges in the industry.

As the scientific community continues to explore fluorinated aromatic compounds, 2'-Fluoro-3'-methylbiphenyl-3-carboxylic acid remains a subject of keen interest. Its CAS No. 1215206-02-2 ensures traceability in global chemical databases, facilitating collaboration and innovation. Whether in high-throughput screening or targeted synthesis, this compound exemplifies the intersection of chemistry and biology, offering solutions to some of today's most pressing healthcare challenges.